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Compound of Interest

Compound Name:
2-Chloro-4H-1,3,2-

benzodioxaphosphorin-4-one

Cat. No.: B043517 Get Quote

An in-depth guide to the synthesis of 2-chloro-4H-1,3,2-benzodioxaphosphorin-4-one, a key

reagent in synthetic organic chemistry, is detailed below. This document outlines the prevalent

synthesis protocol, presents relevant quantitative data, and provides visual diagrams to

illustrate the experimental workflow, adhering to the highest standards for research and

development professionals.

Core Synthesis Protocol
The primary and most widely documented method for the synthesis of 2-chloro-4H-1,3,2-
benzodioxaphosphorin-4-one involves the reaction of salicylic acid with a phosphorus-

containing chlorinating agent. While several reagents can achieve this transformation,

phosphorus trichloride (PCl₃) is a commonly cited reactant.

Experimental Protocol: Synthesis from Salicylic Acid
and Phosphorus Trichloride
This protocol describes the reaction of salicylic acid with phosphorus trichloride to yield 2-
chloro-4H-1,3,2-benzodioxaphosphorin-4-one.

Materials and Equipment:

Salicylic acid
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Phosphorus trichloride (PCl₃)

Anhydrous solvent (e.g., toluene, dichloromethane)

Round-bottom flask with a magnetic stirrer

Reflux condenser

Dropping funnel

Inert gas supply (e.g., nitrogen or argon)

Heating mantle

Distillation apparatus for purification

Procedure:

Setup: Assemble a dry round-bottom flask equipped with a magnetic stirrer, a reflux

condenser, and a dropping funnel. Ensure the entire apparatus is under an inert atmosphere

to prevent moisture from reacting with the phosphorus trichloride.

Reagent Preparation: Suspend salicylic acid in an appropriate anhydrous solvent within the

round-bottom flask.

Addition of Phosphorus Trichloride: Slowly add phosphorus trichloride dropwise to the stirred

suspension of salicylic acid at room temperature. The reaction is exothermic, and the rate of

addition should be controlled to manage the reaction temperature.

Reaction: After the addition is complete, gently heat the reaction mixture to reflux. The

reaction is typically monitored by the cessation of hydrogen chloride (HCl) gas evolution.

Work-up and Purification: Once the reaction is complete, cool the mixture to room

temperature. The excess solvent and any volatile byproducts are removed under reduced

pressure. The crude product is then purified by vacuum distillation to yield 2-chloro-4H-
1,3,2-benzodioxaphosphorin-4-one as a solid or liquid, depending on the ambient

temperature.[1][2][3]
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Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 2-chloro-4H-1,3,2-
benzodioxaphosphorin-4-one.

Property Value Citations

Molecular Formula C₇H₄ClO₃P [2][4]

Molecular Weight 202.53 g/mol [4]

Appearance

Colorless to white or pale

yellow crystals, powder, or

fused solid

[2][3][5]

Melting Point 36-40 °C [1][3][5]

Boiling Point 127-128 °C at 11 mmHg [1][3][5]

Solubility

Soluble in acetonitrile,

dichloromethane,

tetrahydrofuran, and DMF

[1][3][5]

Storage Temperature 2-8°C [3][5]

Hazard Class 8 (Corrosive) [3]

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the synthesis of 2-chloro-4H-1,3,2-
benzodioxaphosphorin-4-one.

Synthesis Workflow

Reaction Setup Synthesis Purification Final Product

1. Assemble dry glassware
under inert atmosphere

2. Charge flask with
Salicylic Acid & Solvent

Prepare 3. Add Phosphorus TrichlorideReact 4. Heat to refluxHeat 5. Cool and remove volatilesIsolate 6. Vacuum DistillationPurify 2-Chloro-4H-1,3,2-
benzodioxaphosphorin-4-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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